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Compound of Interest

Compound Name: DASA-58

Cat. No.: B606943 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
DASA-58 is a potent and selective small-molecule activator of pyruvate kinase M2 (PKM2), a

key enzyme in glycolysis often found to be highly expressed in cancer cells.[1][2][3][4][5]

DASA-58 functions by binding to a site at the PKM2 subunit interface, which promotes the

formation of a stable and highly active tetrameric state of the enzyme. This activation of PKM2

can reverse the Warburg effect, a metabolic hallmark of cancer, thereby suppressing tumor

growth. These application notes provide a detailed protocol for the preparation of DASA-58
stock solutions for use in both in vitro and in vivo research settings.

DASA-58 Properties and Storage
A summary of the key quantitative data for DASA-58 is presented in the table below for easy

reference.
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Property Value Citations

Molecular Weight 453.53 g/mol

Molecular Formula C₁₉H₂₃N₃O₆S₂

Appearance
White to off-white crystalline

solid powder

Solubility in DMSO

≥ 30 mg/mL. Varies by

supplier, with some reporting

up to 91 mg/mL. It is

recommended to use fresh,

anhydrous DMSO as moisture

can reduce solubility.

Solubility in Water Insoluble

Solubility in Ethanol Insoluble

Storage of Powder
Store at -20°C for up to 3

years.

Storage of Stock Solution

Aliquot and store at -80°C for

up to 2 years to avoid repeated

freeze-thaw cycles. For short-

term use (up to 1 month), store

at -20°C.

Experimental Protocol: Preparing a DASA-58 Stock
Solution
This protocol outlines the steps to prepare a 10 mM stock solution of DASA-58 in dimethyl

sulfoxide (DMSO).

3.1. Materials and Equipment

DASA-58 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, but recommended)

Analytical balance

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Step-by-Step Procedure

Equilibration: Before opening, allow the vial of DASA-58 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture, which can

affect the stability and solubility of the compound.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of DASA-
58 using the following formula: Mass (mg) = Desired Concentration (M) x Volume (L) x

Molecular Weight ( g/mol ) x 1000 (mg/g) Example for 1 mL of 10 mM stock: Mass (mg) =

0.010 mol/L x 0.001 L x 453.53 g/mol x 1000 mg/g = 4.54 mg

Weighing: Carefully weigh out the calculated amount of DASA-58 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube or vial.

Dissolution: a. Add the appropriate volume of anhydrous DMSO to the tube containing the

DASA-58 powder. b. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. c.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Visually

inspect the solution to ensure it is clear and free of particulates.

Storage: a. Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw

cycles. b. Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent. c. For long-term storage, place the aliquots at -80°C.
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4.1. DASA-58 Mechanism of Action

The following diagram illustrates the signaling pathway of DASA-58 in activating PKM2. DASA-
58 binds to the less active dimeric form of PKM2, promoting its conversion into the highly active

tetrameric form.

PKM2 (Inactive Dimer) PKM2 (Active Tetramer)
Activation

DASA-58 Enhanced Glycolysis

Click to download full resolution via product page

Caption: DASA-58 promotes the tetramerization and activation of PKM2.

4.2. Experimental Workflow for Stock Solution Preparation

This diagram outlines the logical workflow for preparing the DASA-58 stock solution as

described in the protocol.
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Caption: Workflow for preparing DASA-58 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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